Cas no 187392-78-5 (3-Fluoro-5-(2-methylthiophenyl)phenol)

• Product Name: 3-Fluoro-5-(2-methylthiophenyl)phenol
• CAS No: 187392-78-5
• MF: C₁₃H₁₁FOS
• MW: 234.289245843887
• MDL: MFCD18313753
• CID: 2785493
• Update Time: 2023-08-07

3-Fluoro-5-(2-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-5-(2-METHYLTHIOPHENYL)PHENOL
• 3-Fluoro-5-(2-methylthiophenyl)phenol

• MDL： MFCD18313753
• Inchi： 1S/C13H11FOS/c1-16-13-5-3-2-4-12(13)9-6-10(14)8-11(15)7-9/h2-8,15H,1H3
• InChI Key： AHZLWOSVBZICDI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=C(C=C(C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 3.8
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives